Fluticasone Propionate Dithioacid

Pharmaceutical impurity profiling LC-MS method validation Reference standard characterization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H30F2O4S2
Molecular Weight 484.6 g/mol
Cat. No. B16346402
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameFluticasone Propionate Dithioacid
Molecular FormulaC24H30F2O4S2
Molecular Weight484.6 g/mol
Structural Identifiers
InChIInChI=1S/C24H30F2O4S2/c1-5-19(29)30-24(20(31)32)12(2)8-14-15-10-17(25)16-9-13(27)6-7-21(16,3)23(15,26)18(28)11-22(14,24)4/h6-7,9,12,14-15,17-18,28H,5,8,10-11H2,1-4H3,(H,31,32)/t12-,14+,15+,17+,18+,21+,22+,23+,24+/m1/s1
InChIKeyVJFOMKMUMLMCQY-CQRCZTONSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fluticasone Propionate Dithioacid Overview


Fluticasone Propionate Dithioacid (IUPAC: (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(propionyloxy)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbodithioic acid; molecular formula C₂₄H₃₀F₂O₄S₂; molecular weight 484.63 g/mol) is a process-related impurity of the synthetic corticosteroid fluticasone propionate [1]. It is not a pharmacologically active drug substance but rather an associate impurity that may arise during the synthesis or storage of fluticasone propionate bulk drug [2]. The compound is supplied as a reference standard with detailed characterization data compliant with regulatory guidelines, supporting analytical method development, method validation (AMV), quality control (QC), ANDA filing, and forced degradation studies [3].

Process-related impurity reference standard for fluticasone propionate
Supports HPLC/UV and LC-MS impurity profiling methods
Used in ANDA method validation and QC batch release testing
Distinct from degradation products; aids forced degradation study design

Why Fluticasone Impurity Reference Standards Are Not Interchangeable


Fluticasone Propionate Dithioacid differs fundamentally from other fluticasone-related impurities in its 17β-carbodithioic acid moiety, which confers distinct chromatographic retention behavior, mass spectrometric fragmentation pattern, and chemical reactivity compared to the corresponding carbothioic acid (one sulfur), carboxylic acid (no sulfur), sulfenic acid, or disulfide dimer impurities [1]. Regulatory guidelines such as ICH Q3A/Q3B and pharmacopeial monographs (USP, EP) require identification, qualification, and quantification of each specified impurity at defined thresholds [2]. Generic substitution of one impurity reference standard for another without verification of structural identity, purity, and analytical performance leads to misidentification during HPLC/UV or LC-MS analysis, potentially resulting in erroneous batch release decisions or ANDA rejection [3].

Structural mismatch
17β-carbodithioic acid group (−CSSH) differs from carbothioic acid (−COSH) or disulfide dimer; retention and MS patterns shift.
Peak misidentification
Using an alternative impurity reference may cause incorrect peak assignment in USP/EP HPLC system suitability tests.
Regulatory compliance gap
ICH Q3A requires identification of specified impurities; unverified substitution risks ANDA deficiency or batch rejection.

Fluticasone Propionate Dithioacid Procurement Evidence


Carbodithioic Acid vs. Carbothioic Acid Structural Differences

Fluticasone Propionate Dithioacid (C₂₄H₃₀F₂O₄S₂, MW 484.63) incorporates a 17β-carbodithioic acid group (-CSSH) containing two sulfur atoms, in contrast to the more common carbothioic acid impurity (C₂₄H₃₀F₂O₅S, MW 468.56, USP Catalogue No. 1A04630, CAS 80474-45-9) which contains one sulfur and one oxygen at the same position . This structural distinction produces a molecular mass difference of 16.07 Da and results in distinct MS fragmentation patterns that are critical for unambiguous identification in LC-MS impurity profiling methods . Substituting the carbothioic acid reference for the dithioacid in a calibration curve without correction will produce up to 3.4% mass bias in quantification.

Structural Difference
Head-to-head
Target: C₂₄H₃₀F₂O₄S₂ (MW 484.63, 2 S)
Comparator: Fluticasone thioacid C₂₄H₃₀F₂O₅S (MW 468.56, 1 S)
ΔMW = 16.07 Da
Essential for accurate MS-based impurity quantification.
Reported mass bias up to 3.4% if uncorrected.
Pharmaceutical impurity profiling LC-MS method validation Reference standard characterization

Relative Retention Time in USP/EP HPLC Method

In the USP/EP pharmacopeial HPLC method for fluticasone propionate organic impurities, the dithio-related impurity species have been assigned the GSK identifier GR 269949X and are associated with an unidentified impurity peak at RRT 1.23 (relative to fluticasone propionate main peak) . This RRT is distinct from other specified impurities: Fluticasone EP Impurity D (Ticabesone propionate, also designated 'dithio' GR 269949X, RRT ~1.2 range), the carbothioic acid impurity (RRT differs due to polarity difference from the additional sulfur), and the disulfide dimer impurity (EP Impurity H, CAS 201812-64-8) which elutes later due to its larger molecular size . The dithioacid impurity must therefore be specifically resolved from co-eluting or adjacent peaks during system suitability testing.

HPLC RRT (USP/EP)
Class-level
RRT 1.23 (GR 269949X) vs main peak 1.00; gradient HPLC-UV per USP monograph; resolution Rs ≥ 1.5 required.
Supports peak assignment in system suitability.
Verify with qualified reference standard.
HPLC method validation USP/EP impurity testing Relative retention time (RRT)

Purity & COA Comparison Across Vendors

Commercially available Fluticasone Propionate Dithioacid reference standards from different vendors carry varying levels of characterization and purity guarantees. CymitQuimica specifies a minimum purity of 95% (HPLC) for their catalogue product 4Z-F-0924 . In contrast, SynZeal and Pharmaffiliates provide detailed characterization data including NMR (¹H, ¹³C, ¹⁹F), mass spectrometry, IR, and HPLC purity with COA compliance to ICH Q2(R1) guidelines, though specific purity thresholds are disclosed upon inquiry [1][2]. This represents a measurable difference in the qualification package available for regulatory submission support, where comprehensive characterization data are mandatory for impurity reference standards used in ANDA filings.

Vendor Purity & COA
Data to verify
Min. 95% purity (HPLC) disclosed; full characterization (NMR, MS, IR, HPLC) with ICH-compliant COA available from some vendors.
Select vendor based on regulatory filing needs.
Purity thresholds and data packages differ.
Reference standard procurement COA comparison Pharmaceutical impurity qualification

Process Impurity vs. Degradation Product Identification

Fluticasone Propionate Dithioacid, as a carbodithioic acid derivative, represents a distinct chemical entity that may form via alternative synthetic pathways compared to the more commonly observed alkaline degradation products. Tokumura et al. (2017) demonstrated that forced alkaline degradation of fluticasone propionate (0.1 M NaOH:methanol=1:1 at 37°C) yields four degradation products, with product 2 identified as the 17β-carboxylic acid derivative (loss of the thioester moiety) at degradation rate constant k = 0.169±0.003 h⁻¹ [1]. The dithioacid impurity, by contrast, retains the C-S functionality but with a second sulfur replacing the carbonyl oxygen, making it mechanistically a process-related impurity (arising during synthesis) rather than a hydrolytic degradation product [2]. This distinction affects its utility as a marker compound in forced degradation study protocols.

Origin Profile
Context-dependent
Process impurity (retains 17β-carbodithioic acid) vs degradation product (17β-carboxylic acid, k=0.169 h⁻¹, t½≈4.1 h in alkaline).
Clarifies impurity origin for forced degradation study design.
Dithioacid not detected among major alkaline degradation products.
Forced degradation Stress testing Impurity fate and purge studies

Key Applications of Fluticasone Propionate Dithioacid


HPLC Peak Identification in USP/EP Testing

In routine quality control testing of fluticasone propionate drug substance per the USP monograph, the dithioacid impurity must be correctly assigned to its corresponding chromatographic peak (associated with RRT 1.23 under the gradient HPLC method) to pass system suitability criteria for resolution (Rs ≥ 1.5 from adjacent peaks) [1]. A qualified reference standard of Fluticasone Propionate Dithioacid is indispensable for preparing spiked samples at the identification threshold (~0.1%) and for constructing calibration curves used in impurity quantification.

ANDA Method Validation & Impurity Qualification

For generic drug applicants submitting an Abbreviated New Drug Application (ANDA) for fluticasone propionate inhalation powder or nasal spray, full characterization of all process-related impurities above the ICH Q3A identification threshold is required [2]. Fluticasone Propionate Dithioacid reference standard, supplied with NMR (¹H, ¹³C, ¹⁹F), MS, IR, and HPLC characterization data with traceability to EP/USP pharmacopeial standards, directly supports the chemistry, manufacturing, and controls (CMC) section of the regulatory dossier [3].

Forced Degradation Study: Process vs. Degradation Impurities

During forced degradation studies (acid, base, oxidative, thermal, photolytic) intended to validate the stability-indicating capability of the analytical method, Fluticasone Propionate Dithioacid serves as a process impurity marker to verify that peaks arising from synthetic route byproducts are resolved from those generated by stress conditions [4]. This distinction is critical to avoid misclassifying a process impurity as a degradation product and thereby incorrectly defining the degradation pathway in the ANDA submission.

LC-MS/MS Differentiation of Dithioacid Impurities

In LC-MS/MS method development for fluticasone propionate impurity profiling, the 16 Da mass difference between the carbodithioic acid (MW 484.63) and the carbothioic acid (MW 468.56) enables selective reaction monitoring (SRM) transitions that distinguish these two sulfur-containing impurities [1]. The dithioacid reference standard is necessary to optimize collision energy parameters and to confirm the absence of isobaric interferences in the MS method.

Application
Selection Property
Validation Focus
USP/EP impurity peak assignment
Pharmacopeial method RRT matching
Peak identity and resolution check
ANDA method validation
Full characterization package
ICH Q2(R1) validation compliance
Forced degradation impurity tracking
Process-impurity marker
Stability-indicating method differentiation
LC-MS/MS impurity profiling
Mass-based impurity differentiation
SRM transition optimization and interference check

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

41 linked technical documents
Explore Hub


Quote Request

Request a Quote for Fluticasone Propionate Dithioacid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.